4-{[(3-pyridinylmethyl)amino]methylene}-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one

• IUPAC Name: 4-(pyridin-3-ylmethyliminomethyl)-5-(trifluoromethyl)-1,2-dihydropyrazol-3-one
• InChI: InChI=1S/C11H9F3N4O/c12-11(13,14)9-8(10(19)18-17-9)6-16-5-7-2-1-3-15-4-7/h1-4,6H,5H2,(H2,17,18,19)
• InChI Key: NCBFFUITHKDQTA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CN=CC2=C(NNC2=O)C(F)(F)F
• Molecular Formula: C11H9F3N4O
• Molecular Weight: 270.21 g/mol

Description

This compound, also known as 4-({[(pyridin-3-yl)methyl]amino}methylidene)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one, has the CAS Number: 240115-94-0. Its linear formula is C11H9F3N4O.

Synthesis Analysis

The synthesis and applications of trifluoromethylpyridine (TFMP) and its derivatives have been extensively studied in the agrochemical and pharmaceutical industries. The vapor–phase reactor used for this approach includes two phases: a catalyst fluidized-bed phase and an empty phase. In the fluidized-bed phase, fluorination proceeds immediately after chlorination of the methyl group of 3-picoline, resulting in the production of 3-TF.

Molecular Structure Analysis

The molecular weight of this compound is 270.21. The IUPAC name is (4Z)-4-{[(3-pyridinylmethyl)amino]methylene}-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one. The InChI key is KGYFHCTYEJMRAT-VURMDHGXSA-N.

Physical And Chemical Properties Analysis

The compound is solid in physical form. The molecular weight is 270.21.

Scientific Research Applications

Crop Protection (Agrochemicals)

The major use of TFMP derivatives lies in crop protection. Fluazifop-butyl, the first TFMP derivative introduced to the agrochemical market, paved the way for more than 20 new TFMP-containing agrochemicals with ISO common names. .

Pharmaceuticals

Several TFMP derivatives find applications in the pharmaceutical industry. Five pharmaceutical products containing the TFMP moiety have received market approval, and many candidates are currently undergoing clinical trials. .

Veterinary Products

Apart from human medicine, TFMP derivatives are also used in veterinary products. .

Intermediate Synthesis

TFMP serves as an intermediate in the synthesis of other compounds. .

Chemical Properties

The trifluoromethyl group imparts distinct chemical properties to TFMP derivatives, affecting their reactivity, stability, and interactions with biological systems. .

Vapor-Phase Reactions

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Safety and Hazards

The safety information available indicates that the compound has the GHS07 pictogram. The signal word is “Warning”. The hazard statements are H302, H312, H332. The precautionary statements are P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, P501.

Future Directions

The major use of TFMP derivatives, including this compound, is in the protection of crops from pests. Several TFMP derivatives are also used in the pharmaceutical and veterinary industries. It is expected that many novel applications of TFMP will be discovered in the future.